Cas no 336877-66-8 ((S)-2-Amino-2-(4-nitrophenyl)acetic acid)

• Product Name: (S)-2-Amino-2-(4-nitrophenyl)acetic acid
• CAS No: 336877-66-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD06858443
• CID: 918271
• PubChem ID: 1501933
• Update Time: 2025-11-02

(S)-2-Amino-2-(4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(4-nitrophenyl)acetic acid
• (aS)-a-Amino-4-nitro-benzeneacetic acid
• (s)-amino-(4-nitro-phenyl)-acetic acid
• (S)-4-nitrophenylglycine
• (S)-amino-(4-nitrophenyl)acetic acid
• AC1LT3SL
• AG-F-13889
• ANW-73143
• CTK4H1072
• H-Phg(4-NO2)-OH
• L-4-nitrophenylglycine
• (S)-2-Amino-2-(4-nitrophenyl)aceticacid
• DTXSID60363562
• (2S)-Amino(4-nitrophenyl)acetic acid
• (2S)-2-amino-2-(4-nitrophenyl)acetic acid
• AKOS006284058
• 336877-66-8

• MDL： MFCD06858443
• Inchi： 1S/C8H8N2O4/c9-7(8(11)12)5-1-3-6(4-2-5)10(13)14/h1-4,7H,9H2,(H,11,12)/t7-/m0/s1
• InChI Key： XCVDAQWKJUCVHJ-ZETCQYMHSA-N
• SMILES： OC([C@H](C1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46

Additional information on (S)-2-Amino-2-(4-nitrophenyl)acetic acid

Comprehensive Guide to (S)-2-Amino-2-(4-nitrophenyl)acetic acid (CAS No. 336877-66-8): Properties, Applications, and Market Insights

(S)-2-Amino-2-(4-nitrophenyl)acetic acid (CAS No. 336877-66-8) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its nitrophenyl group and acetic acid moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it invaluable in asymmetric synthesis and drug development.

The growing interest in chiral building blocks like (S)-2-Amino-2-(4-nitrophenyl)acetic acid is driven by the demand for enantiomerically pure pharmaceuticals. Researchers and manufacturers frequently search for terms such as "chiral amino acid synthesis", "nitrophenyl derivatives applications", and "CAS 336877-66-8 suppliers", highlighting its relevance in modern chemistry. This compound's role in creating peptide-based therapeutics and enzyme inhibitors further underscores its importance.

From a chemical perspective, (S)-2-Amino-2-(4-nitrophenyl)acetic acid exhibits notable solubility in polar solvents like DMSO and methanol, making it suitable for various reaction conditions. Its nitro group provides opportunities for further functionalization, which is crucial in designing targeted drug delivery systems. Recent studies have explored its potential in cancer research and neurodegenerative disease treatment, aligning with current healthcare trends.

The market for (S)-2-Amino-2-(4-nitrophenyl)acetic acid is expanding, particularly in regions with robust pharmaceutical industries like North America and Asia-Pacific. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the needs of contract research organizations (CROs) and academic laboratories. Quality control parameters such as HPLC purity and enantiomeric excess are critical factors for buyers.

In terms of regulatory compliance, (S)-2-Amino-2-(4-nitrophenyl)acetic acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, users frequently inquire about "CAS 336877-66-8 safety data" and "storage conditions for nitrophenyl compounds", emphasizing the need for clear technical documentation. Proper storage in amber glass containers under inert atmosphere is recommended to maintain stability.

Innovative applications of (S)-2-Amino-2-(4-nitrophenyl)acetic acid continue to emerge, particularly in bioconjugation chemistry and proteomics research. Its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for creating modified peptides with enhanced biological activity. These developments respond to the increasing search queries about "amino acid derivatives in drug discovery" and "nitrophenyl compounds in medicinal chemistry".

For researchers considering (S)-2-Amino-2-(4-nitrophenyl)acetic acid for their projects, several analytical techniques prove essential. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to verify structure and purity, while chiral HPLC methods ensure enantiomeric purity. These analytical approaches address common questions about "characterization of chiral amino acids" and "quality control for research chemicals".

The synthesis of (S)-2-Amino-2-(4-nitrophenyl)acetic acid typically involves asymmetric hydrogenation or enzymatic resolution methods, reflecting advancements in green chemistry approaches. Current research focuses on optimizing yield and reducing environmental impact, responding to industry demands for sustainable chemical processes. This aligns with frequent searches for "eco-friendly synthesis of chiral compounds" and "green chemistry in pharmaceutical intermediates".

Looking ahead, the potential of (S)-2-Amino-2-(4-nitrophenyl)acetic acid in personalized medicine and biologics development presents exciting opportunities. Its versatility as a molecular scaffold positions it well for future applications in antibody-drug conjugates (ADCs) and small molecule therapeutics. These prospects address growing interest in "next-generation drug development" and "innovative pharmaceutical intermediates" within the scientific community.